Cas no 2229453-34-1 (2-nitro-5-(pyrrolidin-3-yl)methylphenol)

• Product Name: 2-nitro-5-(pyrrolidin-3-yl)methylphenol
• CAS No: 2229453-34-1
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6615846
• PubChem ID: 165757802
• Update Time: 2025-10-29

2-nitro-5-(pyrrolidin-3-yl)methylphenol Chemical and Physical Properties

Names and Identifiers

• 2-nitro-5-(pyrrolidin-3-yl)methylphenol
• 2229453-34-1
• EN300-1815673
• 2-nitro-5-[(pyrrolidin-3-yl)methyl]phenol

• Inchi： 1S/C11H14N2O3/c14-11-6-8(1-2-10(11)13(15)16)5-9-3-4-12-7-9/h1-2,6,9,12,14H,3-5,7H2
• InChI Key： VUFRYVQAGZRUJO-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC1CNCC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 78.1Ų

Additional information on 2-nitro-5-(pyrrolidin-3-yl)methylphenol

Comprehensive Overview of 2-nitro-5-(pyrrolidin-3-yl)methylphenol (CAS No. 2229453-34-1): Properties, Applications, and Research Insights

The compound 2-nitro-5-(pyrrolidin-3-yl)methylphenol (CAS No. 2229453-34-1) is a chemically synthesized organic molecule that has garnered significant attention in recent years due to its unique structural features and potential applications in various scientific fields. This nitro-substituted phenol derivative, characterized by the presence of a pyrrolidin-3-yl methyl group, exhibits intriguing physicochemical properties that make it a subject of interest for researchers in medicinal chemistry, material science, and synthetic organic chemistry.

From a structural perspective, 2-nitro-5-(pyrrolidin-3-yl)methylphenol combines the aromatic properties of a phenol ring with the electron-withdrawing effects of a nitro group at the ortho position, while the pyrrolidine moiety introduces a nitrogen-containing heterocycle that enhances its molecular diversity. This combination creates a versatile scaffold that has shown promise in the development of novel pharmacologically active compounds, particularly in areas such as enzyme inhibition and receptor modulation. Recent studies have explored its potential as a building block for drug discovery projects, especially in targeting neurological and inflammatory pathways.

The synthesis of CAS 2229453-34-1 typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high yield and purity. Modern green chemistry approaches have been investigated to optimize its production, addressing growing concerns about sustainable chemical synthesis in the pharmaceutical industry. Analytical characterization of this compound typically employs advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry, which are crucial for verifying its structural integrity and purity for research applications.

In material science, the nitrophenol-pyrrolidine hybrid structure of this compound has shown interesting properties for molecular engineering applications. Its ability to participate in hydrogen bonding and π-π interactions makes it a candidate for designing functional materials with specific electronic or optical characteristics. Researchers are particularly interested in its potential role in developing organic semiconductors or photoresponsive materials, areas that are currently at the forefront of materials research.

The stability profile of 2-nitro-5-(pyrrolidin-3-yl)methylphenol under various environmental conditions has been another focus of investigation. Understanding its degradation pathways and storage requirements is essential for both research and potential commercial applications. Recent studies have employed computational chemistry methods to predict its behavior under different conditions, complementing experimental data and providing deeper insights into its molecular properties.

From a biological perspective, the pyrrolidine-containing phenol structure has drawn attention in bioisostere research, where scientists explore structural modifications to optimize drug-like properties. The presence of both hydrogen bond donors and acceptors in CAS 2229453-34-1 makes it particularly interesting for molecular recognition studies, with potential implications for drug design and biomolecular interaction research.

Recent advancements in high-throughput screening technologies have facilitated the evaluation of 2-nitro-5-(pyrrolidin-3-yl)methylphenol in various biological assays. While not currently approved for any therapeutic use, its structural features continue to inspire medicinal chemists working on central nervous system targets and anti-inflammatory agents. The compound's logP and polar surface area values suggest favorable drug-likeness characteristics, making it a valuable reference compound in ADMET studies.

In the context of chemical biology, researchers have explored the use of 2229453-34-1 as a molecular probe to study enzyme mechanisms and protein-ligand interactions. Its nitro-aromatic moiety, combined with the basic nitrogen of the pyrrolidine ring, creates a unique electronic environment that can influence binding affinities and selectivity patterns in biological systems.

The commercial availability of 2-nitro-5-(pyrrolidin-3-yl)methylphenol from specialty chemical suppliers has supported its growing use in academic and industrial research. Quality control specifications typically emphasize purity levels suitable for structure-activity relationship studies, with many suppliers providing detailed certificates of analysis to support research reproducibility. Current market trends show increasing demand for such building block compounds in pharmaceutical R&D, particularly for fragment-based drug discovery approaches.

Environmental and safety considerations for handling CAS 2229453-34-1 follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this material, in line with general laboratory safety practices. Material safety data sheets provide comprehensive guidance on its proper handling and disposal.

Future research directions for 2-nitro-5-(pyrrolidin-3-yl)methylphenol may explore its potential in catalysis applications or as a precursor for more complex molecular architectures. The growing interest in multicomponent reactions and click chemistry approaches could open new synthetic pathways utilizing this compound as a versatile intermediate. Additionally, its possible role in supramolecular chemistry and nanotechnology applications remains an area ripe for investigation.

In summary, 2-nitro-5-(pyrrolidin-3-yl)methylphenol (CAS No. 2229453-34-1) represents an intriguing chemical entity with diverse potential applications across multiple scientific disciplines. Its unique structural features continue to inspire innovative research in drug discovery, materials science, and chemical biology. As synthetic methodologies advance and biological screening technologies become more sophisticated, this compound and its derivatives may play increasingly important roles in addressing current challenges in healthcare and advanced materials development.